Cas no 1246998-10-6 (2-(Pentafluorosulfur)aniline)

• Product Name: 2-(Pentafluorosulfur)aniline
• CAS No: 1246998-10-6
• MF: C₆H₆F₅NS
• MW: 219.175557613373
• MDL: MFCD21362226
• CID: 4457120
• PubChem ID: 49846465
• Update Time: 2025-04-24

2-(Pentafluorosulfur)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pentafluorosulfur)aniline
• E?-sulfanyl)aniline
• Sulfur, (2-aminophenyl)pentafluoro-, (OC-6-21)-
• DTXSID40678641
• PS-11476
• 695-347-3
• 2-Aminophenylsulfur pentafluoride
• 1246998-10-6
• SCHEMBL2792289
• SB79449
• 2-Aminophenylsulphur pentafluoride
• 2-(Pentafluoro-lambda~6~-sulfanyl)aniline
• 2-(pentafluoro-
• 2-(pentafluoro-lambda6-sulfanyl)aniline
• 2-(Pentafluorosulfanyl)aniline
• AKOS025213186
• MFCD21362226
• 2-(Pentafluorothio)aniline, 2-(Pentafluorosulphanyl)aniline

• MDL： MFCD21362226
• Inchi： 1S/C6H6F5NS/c7-13(8,9,10,11)6-4-2-1-3-5(6)12/h1-4H,12H2
• InChI Key： PBQAAOKNAPOLGK-UHFFFAOYSA-N
• SMILES： C1C(=C(N)C=CC=1)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 219.01411118Da
• Monoisotopic Mass: 219.01411118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines